2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol

• Molecular Formula: C8H10FNO2
• Molecular Weight: 171.17 g/mol
• IUPAC Name: 2-(3-fluoro-2-methoxypyridin-4-yl)ethanol
• InChI: InChI=1S/C8H10FNO2/c1-12-8-7(9)6(3-5-11)2-4-10-8/h2,4,11H,3,5H2,1H3
• InChI Key: NPVUTMOANVPDHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1F)CCO

Description

2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol is a fluorinated pyridine derivative featuring a hydroxyl ethyl group at the 4-position, a methoxy group at the 2-position, and a fluorine atom at the 3-position of the pyridine ring. Fluorine and methoxy groups are known to modulate electronic properties, solubility, and metabolic stability, making this compound of interest in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol typically involves the introduction of the fluoro and methoxy groups onto the pyridine ring, followed by the attachment of the ethan-1-ol moiety. One common method involves the use of fluorinated pyridine derivatives as starting materials. The reaction conditions often include the use of appropriate solvents, catalysts, and temperature control to ensure the desired product yield .

Industrial Production Methods

In an industrial setting, the production of 2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The fluoro and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) and various halogenating agents can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while reduction can produce different alcohol derivatives .

Scientific Research Applications

2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluoro and methoxy groups can influence the compound’s binding affinity and specificity, affecting various biochemical pathways. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, synthesis methods, and properties of 2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol with related compounds from the evidence:

Compound Name	Substituents on Pyridine/Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Synthesis Method	Yield/Key Data
2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol	3-F, 2-OMe, 4-CH₂CH₂OH	C₈H₁₀FNO₂	171.17 (calculated)	Hypothetical: Reduction of esters	N/A
1-[2-(Trifluoromethyl)pyridin-4-yl]ethan-1-ol	2-CF₃, 4-CH₂CH₂OH	C₈H₈F₃NO	190.20	Not specified	MDL data listed
2-(4-Bromo-2-methoxyphenyl)ethan-1-ol (23)	4-Br, 2-OMe, CH₂CH₂OH	C₉H₁₁BrO₂	243.09	Borane dimethyl sulfide reduction	92% yield
2-(4-(2-Aminopropyl)-2-methoxyphenyl)ethan-1-ol (27)	4-(CH₂CH(NH₂)CH₃), 2-OMe, CH₂CH₂OH	C₁₂H₁₉NO₂	209.29	Reductive amination	Not specified
3-(2-Chloro-3-(dimethoxymethyl)pyridin-4-yl)prop-2-yn-1-ol	2-Cl, 3-(CH(OCH₃)₂), 4-C≡CCH₂OH	C₁₂H₁₄ClNO₃	255.70	Not specified	Structural data

Key Observations

Synthetic Efficiency :

• Borane dimethyl sulfide reductions (e.g., for compound 23 ) achieve high yields (92%), suggesting similar methods could apply to the target compound .
• Reductive amination (used for compound 27 ) may require optimization for fluoropyridines due to steric or electronic differences .

Physicochemical Properties: Fluorine substitution likely increases metabolic stability and lipophilicity compared to non-fluorinated analogs. For example, the trifluoromethyl group in 1-[2-(trifluoromethyl)pyridin-4-yl]ethan-1-ol significantly boosts hydrophobicity .

Research Implications and Gaps

• Spectroscopic Data : Table 2.12 () provides NMR shifts for brominated analogs but lacks data for fluorinated variants, highlighting a need for targeted characterization.

Biological Activity

2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol, a compound with the CAS number 1877148-54-3, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.

• Molecular Formula : C$_8$H$_{10}$FNO$_2$
• Molecular Weight : 171.17 g/mol
• CAS Number : 1877148-54-3

The compound features a pyridine ring substituted with a fluorine atom and a methoxy group, which may influence its biological interactions.

Antiparasitic Activity

The compound's structural analogs have been evaluated for their antiparasitic effects, particularly against malaria-causing parasites. In one study, pyridine derivatives were shown to inhibit PfATP4-associated Na$^+$-ATPase activity in Plasmodium falciparum, demonstrating potential as antimalarial agents. The incorporation of polar functional groups in similar compounds has been noted to improve aqueous solubility and metabolic stability, which are critical for therapeutic efficacy .

Case Studies and Research Findings

• In Vitro Studies :
  • A study on related pyridine derivatives demonstrated varying degrees of activity against Plasmodium falciparum with EC$_{50}$ values ranging from 0.011 to 0.177 µM depending on structural modifications . This suggests that 2-(3-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol could potentially exhibit similar or enhanced activity due to its unique substituents.
• Metabolic Stability :
  • The metabolic stability of pyridine derivatives is often a concern in drug development. Research indicates that certain substitutions can either enhance or diminish stability in human liver microsomes, impacting overall bioavailability and therapeutic potential .
• Toxicity Assessments :
  • Preliminary toxicity assessments indicate that compounds with similar structures may pose risks if not handled properly. Safety data suggest that exposure could lead to skin irritation and other adverse effects, necessitating careful handling protocols during research and application .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Potential efficacy against bacterial strains
Antiparasitic	Inhibition of PfATP4-associated Na$^+$-ATPase
Metabolic Stability	Variable based on structural modifications
Toxicity	Risk of skin irritation